![molecular formula C18H20N4OS B4984260 4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine](/img/structure/B4984260.png)
4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a member of the triazole family of compounds, which have been shown to have a wide range of biological activities.
Mechanism of Action
The mechanism of action of 4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine is not fully understood. However, it is believed to work by inhibiting certain enzymes or receptors in the body. This leads to changes in cellular signaling pathways, which can result in cell death or other physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. The compound has been shown to have activity against cancer cells, infectious agents, and neurological disorders. It has also been studied for its potential as a diagnostic tool in imaging studies.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine in lab experiments include its high potency and selectivity for certain targets. However, the compound can be difficult to synthesize and purify, which can limit its use in certain experiments.
Future Directions
There are many future directions for research on 4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine. One area of interest is the development of new derivatives of the compound with improved activity and selectivity. Another area of research is the use of the compound in combination with other drugs or therapies to enhance its effects. Additionally, the compound could be studied further for its potential as a diagnostic tool in imaging studies.
Synthesis Methods
The synthesis method for 4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine involves a series of chemical reactions. The starting materials are 4-ethoxybenzaldehyde, propylthiol, and 4-aminopyridine. These are reacted with various reagents and catalysts to produce the desired compound. The synthesis method has been optimized over the years to improve yield and purity.
Scientific Research Applications
4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine has been studied extensively for its potential as a therapeutic agent. It has been shown to have activity against a variety of diseases, including cancer, infectious diseases, and neurological disorders. The compound has also been studied for its potential as a diagnostic tool in imaging studies.
Properties
IUPAC Name |
4-[4-(4-ethoxyphenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4OS/c1-3-13-24-18-21-20-17(14-9-11-19-12-10-14)22(18)15-5-7-16(8-6-15)23-4-2/h5-12H,3-4,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPDPOOQDVKUXID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NN=C(N1C2=CC=C(C=C2)OCC)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.